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The piperidine ring is a cornerstone structural motif in medicinal chemistry, present in a
multitude of pharmaceutical agents.[1][2] When functionalized to create a stereocenter, as in
the case of (S)-3-Amino-1-methyl-piperidine, the resulting enantiomer becomes a high-value
chiral building block. The precise three-dimensional arrangement of substituents on the
piperidine ring is often critical for biological activity, dictating the molecule's interaction with its
target protein or enzyme.[3] Consequently, the stereochemical purity of such intermediates
directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API).[4]

(S)-3-Amino-1-methyl-piperidine, a chiral secondary amine, is of significant interest in drug
discovery and development. It serves as a versatile scaffold, enabling the synthesis of complex
molecules with tailored pharmacological profiles.[1] This guide provides a comprehensive
technical overview of its properties, synthesis, analytical validation, and applications, offering
field-proven insights for its effective use in research and development.

Core Physicochemical Properties

(S)-3-Amino-1-methyl-piperidine is a chiral amine featuring a piperidine ring with a primary
amino group at the C3 position and a methyl group on the ring nitrogen. It is typically a
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colorless to pale yellow liquid, and its basic nature, conferred by the two amino groups, allows it

to readily participate in a wide range of chemical reactions.

Property Value Reference
CAS Number 902152-76-5 [5][6][7]
Molecular Formula CeH14N2 [6][7]
Molecular Weight 114.19 g/mol [6]
Appearance Colorless to light yellow liquid [6]

Predicted Boiling Point

136.5+£8.0°C

[6]

Predicted Density

0.912 £ 0.06 g/cm3

[6]

Predicted pKa

10.40 £ 0.20

[6]

Solubility

Soluble in polar solvents like

water and alcohols

Synthesis and Stereochemical Control: A
Biocatalytic Approach

The synthesis of enantiomerically pure 3-aminopiperidines presents a significant challenge.

While numerous classical methods exist, they often suffer from a lack of stereocontrol or rely

on harsh, toxic reagents.[8] Modern biocatalytic approaches, particularly those using

transaminase enzymes, have emerged as highly efficient and sustainable alternatives for

establishing the desired stereochemistry.[9][10][11]

A robust strategy for synthesizing (S)-3-Amino-1-methyl-piperidine involves a multi-step

sequence beginning with a protected piperidone precursor. The key step is the asymmetric

amination to install the (S)-amino group, followed by N-methylation and deprotection.
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Asymmetric Synthesis

w-Transaminase,
Isopropylamine (Amine Donor), NaBH(OAC)s, TFAor HCI

1-Boc-3-piperidone PLP (Cofactor (S)-3-Amino-1-Boc-piperidine Formaldehyde QS)G-(BOC-amino)-l-melhyl-piperidine)w (S)-3-Amino-1-methyl-piperidine

Chiral Method Development Workflow

Chiral Piperidine Select Technique Screen Chiral Optimize Separation Method Validation REiE AEhEs
Intermediate (HPLC, SFC, GC) Columns (CSPs) (Mobile Phase, Temp, etc.) (ICH Guidelines) Y

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-3-Amino-1-methyl-piperidine
(Chiral Building Block)

Chemical Synthesis
(Coupling Reactions, etc.)

:

Complex Bioactive Molecule
(e.g., Enzyme Inhibitor)

PDOSSESSES

Specific 3D structure for
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Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

